Cas no 141679-59-6 (4-Isoxazolecarboxylicacid, 1-methylethyl ester)

• Product Name: 4-Isoxazolecarboxylicacid, 1-methylethyl ester
• CAS No: 141679-59-6
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 101459
• PubChem ID: 45090213
• Update Time: 2025-04-18

4-Isoxazolecarboxylicacid, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 1-methylethyl ester
• propan-2-yl 1,2-oxazole-4-carboxylate
• DTXSID60666585
• 141679-59-6
• Isopropyl isoxazole-4-carboxylate

• Inchi： 1S/C7H9NO3/c1-5(2)11-7(9)6-3-8-10-4-6/h3-5H,1-2H3
• InChI Key： DIATUEXOCSWGAD-UHFFFAOYSA-N
• SMILES： O(C(C1C=NOC=1)=O)C(C)C

Computed Properties

• Exact Mass: 155.058
• Monoisotopic Mass: 155.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles